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Compound of Interest

Compound Name: Methyl 5-phenylvalerate

Cat. No.: B1266925

Essential Safety and Handling Guide for Methyl
5-phenylvalerate

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 5-phenylvalerate (CAS No. 20620-
59-1) was not readily available in public domains. The following guidance is based on the
known physical and chemical properties of this compound and general safety protocols for
handling aromatic esters. It is imperative to conduct a thorough risk assessment before use
and to handle this chemical in a well-ventilated laboratory environment.

Methyl 5-phenylvalerate is a colorless to almost colorless clear liquid. While specific toxicity
data is not available, it is prudent to treat this compound with care, minimizing direct contact
and inhalation.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure. The following table
summarizes the recommended PPE for handling Methyl 5-phenylvalerate, based on
guidelines for similar aromatic esters.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended for handling
esters.[1][2] Always inspect
gloves for integrity before each

use.

Eye Protection

Safety glasses or goggles

Wear chemical safety goggles
that provide a complete seal

around the eyes. A face shield
may be necessary if there is a

splash hazard.[2]

Body Protection

Laboratory coat

A standard laboratory coat
should be worn to protect
against skin contact.[1] For
larger quantities or increased
splash potential, a chemical-

resistant apron is advised.

Respiratory Protection

Not generally required under

normal use

Use in a well-ventilated area,
such as a chemical fume hood.
If aerosols may be generated
or ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of Methyl 5-phenylvalerate is

provided below.
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Property Value

Molecular Formula C12H1602

Molecular Weight 192.26 g/mol

Appearance Colorless to Almost colorless clear liquid
Boiling Point 173 °C /35 mmHg

Specific Gravity (20/20) 1.01

Refractive Index 1.50

Data sourced from Tokyo Chemical Industry Co., Ltd.

Operational Plan: Safe Handling Workflow

Adherence to a standardized workflow is crucial for minimizing exposure risks and ensuring
laboratory safety. The following diagram outlines the key steps for the safe handling of Methyl
5-phenylvalerate.
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Preparation
- Review safety information
- Don appropriate PPE
- Ensure fume hood is operational

.

Handling
- Work within a fume hood
- Avoid inhalation of vapors
- Prevent skin and eye contact

N
N
N

L\
Storage Spill & Emergency
- Store in a tightly sealed container - Evacuate area if necessary
- Keep in a cool, dry, well-ventilated area - Use absorbent material for small spills
- Store away from incompatible materials - Have fire extinguisher and safety shower accessible
Disposal

- Dispose of as hazardous chemical waste
- Follow all local and institutional regulations
- Do not dispose of down the drain

Click to download full resolution via product page
Safe handling workflow for Methyl 5-phenylvalerate.

Experimental Protocols

General Handling and Use:

» Preparation: Before handling, ensure you have read and understood this safety guide. Put
on all required personal protective equipment, including gloves, safety goggles, and a lab
coat.[1] Verify that the chemical fume hood is functioning correctly.

e Handling: Conduct all work with Methyl 5-phenylvalerate inside a certified chemical fume
hood to minimize inhalation exposure.[1] Use appropriate laboratory equipment to avoid
direct contact with the chemical.

o Storage: Store Methyl 5-phenylvalerate in a cool, dry, and well-ventilated area. The
container should be tightly sealed to prevent the release of vapors. Keep it away from heat,

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1266925?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266925?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mpeg5_t_butyl_ester.pdf
https://www.benchchem.com/product/b1266925?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mpeg5_t_butyl_ester.pdf
https://www.benchchem.com/product/b1266925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

sparks, and open flames.

e First Aid:

[e]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water. Remove any contaminated clothing. If irritation persists, seek medical
advice.[1]

o Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing becomes
difficult, seek immediate medical attention.

o Ingestion: Do not induce vomiting. If the individual is conscious, rinse their mouth with
water. Seek immediate medical attention.

Disposal Plan:

o Waste Characterization: Unused Methyl 5-phenylvalerate and any materials contaminated
with it should be treated as hazardous chemical waste.

o Container Management: Do not reuse empty containers. They should be triple-rinsed with a
suitable solvent and disposed of according to institutional guidelines.

o Disposal Method: All chemical waste must be disposed of through your institution's
environmental health and safety office. Do not pour Methyl 5-phenylvalerate down the
drain. Adhere to all federal, state, and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Methyl 5-
phenylvalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266925#personal-protective-equipment-for-
handling-methyl-5-phenylvalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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